Cas no 2272517-84-5 ((3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2272517-84-5
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 5261935
• Update Time: 2025-06-09

(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid
• (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 3-fluoro-4-methyl-, (3R,4R)-

• Inchi： 1S/C6H10FNO2/c1-4-2-8-3-6(4,7)5(9)10/h4,8H,2-3H2,1H3,(H,9,10)/t4-,6+/m1/s1
• InChI Key： SCTIWSNGDOOGRD-XINAWCOVSA-N
• SMILES： F[C@@]1(C(=O)O)CNC[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3

Additional information on (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid

Introduction to (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic Acid (CAS No. 2272517-84-5)

(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid, with the CAS number 2272517-84-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both a fluoro and a methyl substituent on the pyrrolidine ring imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

Thefluorosubstituent, in particular, is known to enhance the metabolic stability and binding affinity of drug molecules. This property has been extensively exploited in the design of modern pharmaceuticals, where fluorine atoms are often incorporated to improve drug efficacy and reduce side effects. Themethylgroup, on the other hand, contributes to the steric configuration of the molecule, influencing its interactions with biological targets. The specific stereochemistry of(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid is crucial for its biological activity, as enantiomeric differences can significantly impact pharmacological outcomes.

In recent years, there has been growing interest in the development of novel treatments for neurological disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to modulate neurotransmitter systems. Research has demonstrated that compounds with similar structural motifs can interact with receptors and enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents in(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid makes it a compelling candidate for further investigation in this field.

One of the most exciting applications of this compound is in the realm of kinase inhibition. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced toxicity. Thefluoroandmethylsubstituents in(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid contribute to its ability to bind tightly to kinase active sites, making it a potential lead compound for kinase inhibitors.

The synthesis of(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid presents several challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve the desired configuration. However, advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity more efficiently. These advancements not only facilitate research but also open up new possibilities for industrial-scale production.

The pharmacokinetic properties of(3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid are also of great interest. Studies have shown that fluorinated pyrrolidines can exhibit prolonged half-lives and improved bioavailability when compared to their non-fluorinated counterparts. This is attributed to the increased metabolic stability conferred by thefluorosubstituent. Additionally, themethylgroup can influence solubility and distribution within the body, further impacting drug performance.

In conclusion, (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylic acid(CAS No. 2272517-84-5) is a versatile and promising compound with significant applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for treating neurological disorders and developing kinase inhibitors. As synthetic methodologies continue to evolve, the accessibility and scalability of this compound will likely increase, paving the way for new therapeutic breakthroughs.